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N-Desmethyl Droloxifene-d5 N-Desmethyl Droloxifene-d5
Brand Name: Vulcanchem
CAS No.: 1185241-63-7
VCID: VC0023472
InChI: InChI=1S/C25H27NO2/c1-3-24(19-8-5-4-6-9-19)25(21-10-7-11-22(27)18-21)20-12-14-23(15-13-20)28-17-16-26-2/h4-15,18,26-27H,3,16-17H2,1-2H3/b25-24+/i1D3,3D2
SMILES: CCC(=C(C1=CC=C(C=C1)OCCNC)C2=CC(=CC=C2)O)C3=CC=CC=C3
Molecular Formula: C25H27NO2
Molecular Weight: 378.527

N-Desmethyl Droloxifene-d5

CAS No.: 1185241-63-7

Reference Standards

VCID: VC0023472

Molecular Formula: C25H27NO2

Molecular Weight: 378.527

N-Desmethyl Droloxifene-d5 - 1185241-63-7

CAS No. 1185241-63-7
Product Name N-Desmethyl Droloxifene-d5
Molecular Formula C25H27NO2
Molecular Weight 378.527
IUPAC Name 3-[(E)-3,3,4,4,4-pentadeuterio-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol
Standard InChI InChI=1S/C25H27NO2/c1-3-24(19-8-5-4-6-9-19)25(21-10-7-11-22(27)18-21)20-12-14-23(15-13-20)28-17-16-26-2/h4-15,18,26-27H,3,16-17H2,1-2H3/b25-24+/i1D3,3D2
Standard InChIKey QPHNKIXIKDPNDI-JFIRTRMYSA-N
SMILES CCC(=C(C1=CC=C(C=C1)OCCNC)C2=CC(=CC=C2)O)C3=CC=CC=C3
Synonyms 3-[(1E)-1-[4-[2-(Methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl-d5]-phenol;N-Desmethyldroloxifene-d5; K 106-d5;N-Desmethyl-3-hydroxytamoxifen-d5;
PubChem Compound 46781172
Last Modified Nov 11 2021
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